Cas no 60573-70-8 (Benzene, 4-bromo-1-butyl-2-methyl-)

• Product Name: Benzene, 4-bromo-1-butyl-2-methyl-
• CAS No: 60573-70-8
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• CID: 496889
• PubChem ID: 12327859
• Update Time: 2025-04-19

Benzene, 4-bromo-1-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-butyl-2-methyl-
• 4-bromo-1-butyl-2-methylbenzene

• Inchi： 1S/C11H15Br/c1-3-4-5-10-6-7-11(12)8-9(10)2/h6-8H,3-5H2,1-2H3
• InChI Key： RWRDDTBKMZAHSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CCCC

Computed Properties

• Exact Mass: 226.03575
• Monoisotopic Mass: 226.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes